Cas no 55766-74-0 (7-methoxy-8-Isoquinolinamine)

7-Methoxy-8-isoquinolinamine is a heterocyclic organic compound featuring a methoxy substituent at the 7-position and an amino group at the 8-position of the isoquinoline scaffold. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and agrochemical research. The electron-donating methoxy group enhances stability and influences electronic properties, while the amino group offers a site for further derivatization. Its rigid aromatic core contributes to strong binding interactions in molecular recognition applications. The compound is particularly useful as a synthetic intermediate for developing bioactive molecules, including potential kinase inhibitors or antimicrobial agents. High-purity grades ensure reproducibility in research applications.

7-methoxy-8-Isoquinolinamine structure

Product Name:7-methoxy-8-Isoquinolinamine

CAS No:55766-74-0

MF:C₁₀H₁₀N₂O

MW:174.199202060699

CID:1113913

PubChem ID:594540

Update Time:2025-05-27

7-methoxy-8-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

- 7-methoxy-8-Isoquinolinamine
- 7-methoxyisoquinolin-8-amine
- MFCD04037474
- 55766-74-0
- 7-Methoxy-8-isoquinolinamine #
- Z1216816571
- YMYXYGWPFNZEET-UHFFFAOYSA-N
- SCHEMBL10615059
- 7-Methoxy-8-aminoisoquinoline
- 8-Isoquinolinamine, 7-methoxy-
- CS-0453742
- EN300-6736203
- DB-342104
- DTXSID40344117
- AP-406/41885667
- 7-methoxy-8-isoquinolinylamine
- Inchi： 1S/C10H10N2O/c1-13-9-3-2-7-4-5-12-6-8(7)10(9)11/h2-6H,11H2,1H3
- InChI Key： YMYXYGWPFNZEET-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC2C=CN=CC=2C=1N

Computed Properties

Exact Mass: 174.0794
Monoisotopic Mass: 174.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 48.1Å²

Experimental Properties

PSA: 48.14

7-methoxy-8-Isoquinolinamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189009376-100mg	7-Methoxyisoquinolin-8-amine	55766-74-0	95%	100mg	$407.03	2023-09-01
Alichem	A189009376-500mg	7-Methoxyisoquinolin-8-amine	55766-74-0	95%	500mg	$1257.36	2023-09-01
Chemenu	CM111967-1g	7-methoxyisoquinolin-8-amine	55766-74-0	95%	1g	$***	2023-05-30
Enamine	EN300-6736203-0.05g	7-methoxyisoquinolin-8-amine	55766-74-0	95%	0.05g	$282.0	2023-07-10
Enamine	EN300-6736203-0.1g	7-methoxyisoquinolin-8-amine	55766-74-0	95%	0.1g	$420.0	2023-07-10
Enamine	EN300-6736203-0.25g	7-methoxyisoquinolin-8-amine	55766-74-0	95%	0.25g	$601.0	2023-07-10
Enamine	EN300-6736203-0.5g	7-methoxyisoquinolin-8-amine	55766-74-0	95%	0.5g	$947.0	2023-07-10
Enamine	EN300-6736203-1.0g	7-methoxyisoquinolin-8-amine	55766-74-0	95%	1.0g	$1214.0	2023-07-10
Enamine	EN300-6736203-2.5g	7-methoxyisoquinolin-8-amine	55766-74-0	95%	2.5g	$2379.0	2023-07-10
Enamine	EN300-6736203-5.0g	7-methoxyisoquinolin-8-amine	55766-74-0	95%	5.0g	$3520.0	2023-07-10